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Compound of Interest

Compound Name: 2-Undecanol

Cat. No.: B040161 Get Quote

Essential safety protocols and logistical plans for the use of 2-Undecanol are critical for

ensuring a secure laboratory environment. This guide provides detailed procedural instructions

for researchers, scientists, and drug development professionals, focusing on personal

protective equipment (PPE), emergency first aid, and proper disposal methods.

2-Undecanol, also known as methyl nonyl carbinol, is a fatty alcohol used in various laboratory

applications.[1] While a valuable chemical, it is classified as hazardous, causing skin and

serious eye irritation, and may cause respiratory irritation.[2] Adherence to strict safety

measures is paramount to mitigate risks associated with its handling.

Personal Protective Equipment (PPE): Your First
Line of Defense
When working with 2-Undecanol, a comprehensive PPE strategy is non-negotiable. The

following equipment is mandatory to prevent exposure:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3][4] A face shield may also be necessary for splash protection.

[5]

Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[3][5]

Always inspect gloves for integrity before use and employ proper removal techniques to
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avoid skin contact.[5] Protective clothing is also required to prevent skin exposure.[3][4]

Respiratory Protection: If working in a poorly ventilated area or if exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter (e.g., type ABEK (EN14387)).[4]

Quantitative Data for 2-Undecanol
For quick reference, the key physical and chemical properties of 2-Undecanol are summarized

in the table below.

Property Value

Molecular Formula C11H24O

Molecular Weight 172.31 g/mol

Appearance Colorless liquid

Boiling Point 229 - 231 °C / 444.2 - 447.8 °F

Melting Point 2 - 3 °C / 35.6 - 37.4 °F

Flash Point 107 °C / 224.6 °F (closed cup)[3]

Density 0.820 - 0.828 g/mL at 25 °C

Procedural Workflow for Handling 2-Undecanol
The following diagram outlines the necessary steps for safely handling 2-Undecanol from

preparation to disposal.
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Preparation
- Review SDS

- Ensure proper ventilation
- Set up emergency equipment

Don PPE
- Safety goggles/face shield
- Chemical-resistant gloves

- Protective clothing
- Respirator (if needed)

Handling 2-Undecanol
- Avoid inhalation of vapors

- Prevent skin and eye contact
- Use non-sparking tools

Storage
- Keep container tightly closed

- Store in a cool, dry, well-ventilated area
- Away from incompatible materials

Accidental Release
- Evacuate area

- Remove ignition sources
- Contain spill with inert material

Waste Disposal
- Collect in a suitable, closed container

- Dispose of as hazardous waste
- Follow all local, state, and federal regulations

First Aid
- Follow specific procedures for

  eye, skin, inhalation, or ingestion

Click to download full resolution via product page

Safe handling workflow for 2-Undecanol.

Emergency First Aid Protocols
Immediate and appropriate first aid is crucial in the event of accidental exposure to 2-
Undecanol.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[3] Remove contact lenses if present and easy to do.[3] Continue rinsing

and seek medical attention if irritation persists.[2][3]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[3] If skin irritation occurs, get medical advice/attention.[3]

Inhalation: Move the exposed person to fresh air at once.[6][7] If breathing is difficult, give

oxygen.[6] If breathing has stopped, perform artificial respiration.[7] Seek immediate medical

attention.[6][7]

Ingestion: Do NOT induce vomiting.[3][6] Rinse the mouth with water.[6] Never give anything

by mouth to an unconscious person.[3][6] Call a physician or Poison Control Center

immediately.[6]

Disposal Plan
Proper disposal of 2-Undecanol is essential to prevent environmental contamination.

Waste Collection: Collect waste in suitable, closed, and properly labeled containers.[4][6]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[8]

Do not let the chemical enter drains, as it is toxic to aquatic life with long-lasting effects.[2][8]

All disposal practices must be in accordance with appropriate local, state, and federal laws

and regulations.[6]

Contaminated Clothing: Take off contaminated clothing and wash it before reuse.[2][3]

Leather items that have been contaminated cannot be decontaminated and should be

discarded.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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